N-([2,2'-bifuran]-5-ylmethyl)benzenesulfonamide

• IUPAC Name: N-[[5-(furan-2-yl)furan-2-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H13NO4S/c17-21(18,13-5-2-1-3-6-13)16-11-12-8-9-15(20-12)14-7-4-10-19-14/h1-10,16H,11H2
• InChI Key: QGBPPNPBIHSALW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(O2)C3=CC=CO3
• Molecular Formula: C15H13NO4S
• Molecular Weight: 303.3 g/mol

Description

N-([2,2’-bifuran]-5-ylmethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential biological activity and diverse applications. Benzenesulfonamide derivatives are effective in the treatment of proliferative diseases such as cancer.

Synthesis Analysis

Sulfonamides can be prepared in the laboratory in many ways. The classic approach entails the reaction of sulfonyl chlorides with an amine. The reaction of primary and secondary amines with benzenesulfonyl chloride is the basis of the Hinsberg reaction, a method for detecting primary and secondary amines.

Mechanism of Action

Target of Action

N-([2,2’-bifuran]-5-ylmethyl)benzenesulfonamide is a type of benzenesulfonamide . Benzenesulfonamides are known to target carbonic anhydrase (CA) enzymes , particularly carbonic anhydrase IX (CA IX) . CA IX is overexpressed in many solid tumors and plays a crucial role in tumor cell proliferation and survival .

Mode of Action

The compound interacts with its target, CA IX, by inhibiting its activity . This inhibition disrupts the normal function of the enzyme, leading to changes in the tumor cell’s metabolism and survival .

Biochemical Pathways

The inhibition of CA IX affects the carbonic acid-bicarbonate buffer system within the tumor cells . This system is crucial for maintaining pH homeostasis within cells. Disruption of this system can lead to a significant modification in pH, shifting the tumor cells’ metabolism to anaerobic glycolysis .

Pharmacokinetics

Benzenesulfonamide derivatives have been shown to have good pharmacokinetic properties, drug likeness, and toxicity profiles, suggesting that they may be suitable for clinical trials .

Result of Action

The inhibition of CA IX by N-([2,2’-bifuran]-5-ylmethyl)benzenesulfonamide can lead to anti-proliferative effects on tumor cells . Some benzenesulfonamide derivatives have shown significant inhibitory effects against cancer cell lines .

Advantages and Limitations for Lab Experiments

One of the main advantages of N-([2,2'-bifuran]-5-ylmethyl)benzenesulfonamide is its unique structure, which makes it a promising candidate for further research. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for research on N-([2,2'-bifuran]-5-ylmethyl)benzenesulfonamide. One area of interest is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields, including medicinal chemistry and materials science. Finally, more research is needed to explore the potential limitations of this compound and to develop strategies to overcome these limitations.
Conclusion:
This compound is a promising compound that has potential applications in various scientific fields, including medicinal chemistry, biochemistry, and materials science. This compound has unique properties that make it a promising candidate for further research, and studies have shown that it has potential as an anti-cancer and anti-inflammatory agent. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of N-([2,2'-bifuran]-5-ylmethyl)benzenesulfonamide involves the reaction of 2,2'-bifuran with benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that can be purified through recrystallization.

Scientific Research Applications

N-([2,2'-bifuran]-5-ylmethyl)benzenesulfonamide has shown potential in various scientific research applications. One of the most promising areas is medicinal chemistry, where this compound has been studied for its potential as an anti-cancer agent. Studies have shown that this compound has cytotoxic effects on cancer cells, making it a promising candidate for further research.

Safety and Hazards

The safety data sheet for benzenesulfonamide suggests that it is harmful if swallowed and recommends avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye.